Cas no 1354819-26-3 (2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid)

• Product Name: 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid
• CAS No: 1354819-26-3
• MF: C₇H₆BF₃O₄
• MW: 221.926352977753
• CID: 4589696
• Update Time: 2025-11-02

2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(trifluoromethoxy)phenylboronic acid
• [2-hydroxy-5-(trifluoromethoxy)phenyl]boronic acid
• Z0131
• D71417
• 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid

• Inchi： 1S/C7H6BF3O4/c9-7(10,11)15-4-1-2-6(12)5(3-4)8(13)14/h1-3,12-14H
• InChI Key： KZPLYVRPYPBPSQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(B(O)O)=C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid

Comprehensive Guide to 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid (CAS No. 1354819-26-3)

2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid (CAS No. 1354819-26-3) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique combination of a hydroxyl group and a trifluoromethoxy group attached to a phenyl ring, making it a versatile building block for Suzuki-Miyaura cross-coupling reactions and other catalytic processes.

The growing demand for fluorinated organic compounds in drug discovery and agrochemical applications has significantly increased interest in 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid. Researchers value its stability, reactivity, and ability to introduce both boronic acid and trifluoromethoxy functionalities into target molecules. Its CAS number, 1354819-26-3, serves as a crucial identifier for procurement and regulatory compliance.

In pharmaceutical applications, this compound has gained attention for its potential in developing new therapeutic agents, particularly in areas such as central nervous system (CNS) drugs and anti-inflammatory medications. The presence of the trifluoromethoxy group enhances metabolic stability and bioavailability, addressing common challenges in modern drug design. Recent studies have explored its use in creating PET imaging tracers and targeted cancer therapies.

The material science field has also benefited from 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid, particularly in developing advanced polymers and functional materials. Its ability to form stable complexes with diols makes it valuable for creating sensors and smart materials responsive to environmental changes. This application aligns with current trends in sustainable technology and green chemistry initiatives.

From a synthetic chemistry perspective, the compound serves as an excellent precursor for various heterocyclic compounds. Its boronic acid moiety enables efficient cross-coupling reactions, while the hydroxyl group provides additional sites for further functionalization. These properties make it particularly useful in medicinal chemistry and material design, where structural diversity is crucial.

The market for 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid has seen steady growth, driven by increasing R&D investments in fluorinated pharmaceuticals and specialty chemicals. Suppliers typically offer this compound with high purity levels (>97%) to meet the stringent requirements of research laboratories and industrial applications. Proper storage recommendations include protection from moisture and maintenance at 2-8°C to ensure long-term stability.

Recent advancements in catalytic methodologies have further expanded the utility of this boronic acid derivative. Researchers are exploring its use in continuous flow chemistry systems and microwave-assisted synthesis, reflecting the pharmaceutical industry's shift toward more efficient production methods. These developments align with current priorities in process optimization and cost-effective manufacturing.

Quality control for 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound's molecular formula, C7H6BF3O3, and molecular weight, 209.93 g/mol, serve as important reference points for researchers.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for boronic acids. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions and emergency measures.

Future research directions for 2-Hydroxy-5-(trifluoromethoxy)phenylboronic acid may focus on expanding its applications in bioconjugation chemistry and drug delivery systems. The increasing demand for fluorine-containing compounds in life sciences suggests continued interest in this versatile building block. Its combination of structural features and chemical reactivity positions it as a valuable tool for addressing current challenges in molecular design and chemical synthesis.